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Compound of Interest

Compound Name: (+/-)-Laureline

Cat. No.: B12763209 Get Quote

Essential Safety and Handling Guide for (+/-)-
Laureline
Disclaimer: This document provides essential safety and logistical information for handling

(+/-)-Laureline in a research setting. As no specific Safety Data Sheet (SDS) is available for

(+/-)-Laureline, this guidance is based on the general properties of aporphine alkaloids and the

precautionary principle for handling novel or uncharacterized substances. All laboratory

personnel must be thoroughly trained in the procedures outlined below before commencing any

work with this compound.

Hazard Assessment and Data Summary
(+/-)-Laureline is an aporphine alkaloid. While specific toxicity data for (+/-)-Laureline is not

readily available, the class of aporphine alkaloids is known to exhibit a range of biological

activities, including potential neurotoxicity, cytotoxicity, and psychoactive effects. Therefore,

(+/-)-Laureline should be handled as a potentially hazardous substance. The following table

summarizes the known information for (+/-)-Laureline and the general hazards associated with

aporphine alkaloids.
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Parameter Information Source

Chemical Name (+/-)-Laureline PubChem[1][2]

Chemical Formula C₁₉H₁₉NO₃ PubChem[1][2]

Molar Mass 309.4 g/mol PubChem[1][2]

Chemical Class Aporphine Alkaloid Wikipedia[3]

Physical Form Solid (assumed) General alkaloid properties[4]

Known Activity

Belongs to a class of

compounds with potential

neuroactive, psychoactive, and

cytotoxic properties.[3][5][6][7]

Multiple Sources

Potential Hazards

Neurotoxicity, Psychoactive

Effects, Cytotoxicity, Potential

for Arrhythmic Activity.[3][4][5]

Aporphine Alkaloid Class Data

Routes of Exposure
Inhalation, ingestion, skin and

eye contact.[4]
General Chemical Handling

Personal Protective Equipment (PPE)
Due to the potential hazards, stringent adherence to the use of appropriate Personal Protective

Equipment (PPE) is mandatory when handling (+/-)-Laureline.
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PPE Category Specification Rationale

Hand Protection

Chemically resistant gloves

(e.g., nitrile). Inspect gloves for

integrity before each use.

To prevent skin contact and

absorption.

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

To protect eyes from splashes

or airborne particles.

Body Protection
A properly fastened laboratory

coat.

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator

is required if there is a risk of

generating dust or aerosols

(e.g., when weighing or

transferring solid material).

Work should be conducted in a

certified chemical fume hood.

To prevent inhalation of the

compound.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling (+/-)-Laureline is crucial to minimize exposure risk. The

following workflow must be followed:

3.1. Pre-Handling and Preparation

Designated Area: All work with (+/-)-Laureline must be conducted in a designated and

clearly marked area, such as a chemical fume hood.

Assemble Materials: Before starting, gather all necessary equipment, including PPE,

weighing paper, spatulas, solvents, and labeled waste containers.

Emergency Preparedness: Ensure that an emergency eyewash station and safety shower

are readily accessible. Have a spill kit appropriate for handling solid chemical spills available.
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3.2. Handling and Experimental Procedures

Donning PPE: Put on all required PPE as specified in the table above before entering the

designated handling area.

Weighing and Transfer:

Perform all weighing and transfer operations within a chemical fume hood to minimize the

risk of dust inhalation.

Handle the solid compound with care to avoid generating dust. Use a spatula for transfers.

If working with solutions, use appropriate glassware and techniques (e.g., pipetting with a

bulb) to avoid splashes and aerosol formation.

Post-Handling and Cleanup:

Decontamination: Thoroughly clean all equipment and the work area with an appropriate

solvent after use.

PPE Removal: Remove PPE in the correct order to prevent self-contamination (gloves

first, then lab coat, followed by eye protection).

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
All waste contaminated with (+/-)-Laureline must be treated as hazardous waste and disposed

of according to institutional and local regulations.

Waste Segregation:

Solid Waste: Collect all solid waste contaminated with (+/-)-Laureline (e.g., used weighing

paper, contaminated gloves, and other disposable materials) in a dedicated, leak-proof,

and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing (+/-)-Laureline in a separate, compatible,

and clearly labeled hazardous waste container.
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Storage of Hazardous Waste:

Store the hazardous waste containers in a designated, secure, and well-ventilated area,

away from incompatible materials. The storage area should be cool and dry.

Final Disposal:

Contact your institution's Environmental Health & Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

The recommended method for the final disposal of such compounds is incineration by a

licensed professional waste disposal service.[8][9][10][11]

Experimental Protocols and Visualizations
As no specific experimental protocols for (+/-)-Laureline were found, a general workflow for the

safe handling and disposal is presented below.
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Safe Handling and Disposal Workflow for (+/-)-Laureline

Designate and Prepare Fume Hood

Assemble PPE and Equipment

Verify Emergency Equipment (Eyewash, Shower, Spill Kit)

Don Appropriate PPE

Weigh and Transfer in Fume Hood

Conduct Experiment

Decontaminate Work Area and Equipment

Segregate Solid and Liquid WasteRemove PPE Correctly

Wash Hands Thoroughly

End of Operation Store in Labeled, Sealed Containers

Contact EHS for Pickup and Incineration

Start

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of (+/-)-Laureline.

This comprehensive guide is intended to provide a framework for the safe handling and

disposal of (+/-)-Laureline. It is imperative that all users exercise caution and adhere to these

procedures to ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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